Cas no 1326859-69-1 (1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid)

1-(3-Chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid is a heterocyclic compound featuring a triazole core substituted with a chloromethylphenyl group and a pyridinyl moiety. Its carboxylic acid functionality enhances its potential for further derivatization, making it a versatile intermediate in medicinal chemistry and drug discovery. The presence of both chloro and methyl groups on the phenyl ring may influence electronic and steric properties, while the pyridinyl substitution contributes to its binding affinity in biological systems. This compound is particularly valuable for researchers exploring kinase inhibitors or other therapeutic targets due to its structural diversity and potential for selective interactions. Its well-defined structure ensures reproducibility in synthetic applications.
1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid structure
1326859-69-1 structure
Product Name:1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid
CAS No:1326859-69-1
MF:C15H11ClN4O2
MW:314.72644162178
CID:4588520
Update Time:2025-06-08

1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(3-chloro-4-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid
    • 1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid
    • Inchi: 1S/C15H11ClN4O2/c1-9-2-3-11(8-12(9)16)20-14(10-4-6-17-7-5-10)13(15(21)22)18-19-20/h2-8H,1H3,(H,21,22)
    • InChI Key: NEKQRKWAHRXJBQ-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(C)C(Cl)=C2)C(C2C=CN=CC=2)=C(C(O)=O)N=N1

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 535.1±60.0 °C at 760 mmHg
  • Flash Point: 277.4±32.9 °C
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid Security Information

1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C372325-10mg
1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid
1326859-69-1
10mg
$ 50.00 2022-04-01
TRC
C372325-50mg
1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid
1326859-69-1
50mg
$ 135.00 2022-04-01
TRC
C372325-100mg
1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid
1326859-69-1
100mg
$ 210.00 2022-04-01
Key Organics Ltd
BS-5666-1MG
1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid
1326859-69-1 >90%
1mg
£37.00 2025-02-09
Key Organics Ltd
BS-5666-5MG
1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid
1326859-69-1 >90%
5mg
£46.00 2025-02-09
Key Organics Ltd
BS-5666-10MG
1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid
1326859-69-1 >90%
10mg
£63.00 2025-02-09
Key Organics Ltd
BS-5666-20MG
1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid
1326859-69-1 >90%
20mg
£76.00 2023-04-20
Key Organics Ltd
BS-5666-50MG
1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid
1326859-69-1 >90%
50mg
£102.00 2025-02-09
Key Organics Ltd
BS-5666-100MG
1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid
1326859-69-1 >90%
100mg
£146.00 2025-02-09

1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid Related Literature

Additional information on 1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-(3-Chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic Acid (CAS No. 1326859-69-1)

1-(3-Chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1326859-69-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the chloro- and methyl-substituted phenyl group and the pyridine ring, contribute to its distinct chemical and biological properties.

The synthesis of 1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid typically involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a powerful method in click chemistry. This reaction is highly efficient and selective, allowing for the facile preparation of this compound with high yields. The versatility of the CuAAC reaction has made it a cornerstone in the synthesis of complex molecules and has facilitated the exploration of this compound's potential in various biological systems.

Recent studies have highlighted the potential of 1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid as a potent inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to modulate kinase activity makes this compound a promising lead for the development of novel anticancer drugs.

In addition to its anticancer properties, 1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that this compound could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. The stability and solubility of this compound have been optimized through various chemical modifications, enhancing its potential for clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid in treating various diseases. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to further assess the therapeutic potential of this compound.

In conclusion, 1-(3-chloro-4-methylphenyl)-5-pyridin-4-y-lH-l ,2 , 3 -triazole - 4 - carboxylic acid (CAS No. 1326859 - 69 - 1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in drug discovery and development.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.